Cas no 340809-48-5 (5-methyl-2-(trifluoromethyl)-4-Pyridinamine)

5-methyl-2-(trifluoromethyl)-4-Pyridinamine structure
340809-48-5 structure
Product Name:5-methyl-2-(trifluoromethyl)-4-Pyridinamine
CAS No:340809-48-5
MF:C7H7F3N2
MW:176.139091730118
MDL:MFCD18258830
CID:1111151
PubChem ID:21588484
Update Time:2025-04-20

5-methyl-2-(trifluoromethyl)-4-Pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-(trifluoromethyl)-4-Pyridinamine
    • DB-184731
    • SCHEMBL25887242
    • 5-Methyl-2-trifluoromethyl-pyridin-4-ylamine
    • 5-methyl-2-(trifluoromethyl)pyridin-4-amine
    • BMHDTBXWBPSDPI-UHFFFAOYSA-N
    • AMY17034
    • AKOS030628798
    • AS-43609
    • 340809-48-5
    • MFCD18258830
    • 4-amino-5-Methyl-2-(trifluoromethyl)pyridine
    • MDL: MFCD18258830
    • Inchi: 1S/C7H7F3N2/c1-4-3-12-6(2-5(4)11)7(8,9)10/h2-3H,1H3,(H2,11,12)
    • InChI Key: BMHDTBXWBPSDPI-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(C)=CN=1)N)(F)F

Computed Properties

  • Exact Mass: 176.05613272g/mol
  • Monoisotopic Mass: 176.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.3±0.0 g/cm3
  • Boiling Point: 248.6±0.0 °C at 760 mmHg
  • Flash Point: 104.1±0.0 °C
  • Vapor Pressure: 0.0±0.0 mmHg at 25°C

5-methyl-2-(trifluoromethyl)-4-Pyridinamine Security Information

5-methyl-2-(trifluoromethyl)-4-Pyridinamine Pricemore >>

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